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Compound of Interest

Compound Name: NSC 109555

Cat. No.: B10752343 Get Quote

These application notes provide comprehensive protocols for utilizing NSC 109555, a selective

and reversible ATP-competitive inhibitor of Checkpoint Kinase 2 (Chk2), in both biochemical

and cell-based kinase assays. This document is intended for researchers, scientists, and drug

development professionals investigating Chk2 signaling and developing novel therapeutics.

Introduction
NSC 109555 is a potent inhibitor of Chk2, a critical serine/threonine kinase involved in the DNA

damage response pathway.[1][2][3] Activated by DNA damage, Chk2 phosphorylates a variety

of downstream substrates to induce cell cycle arrest, DNA repair, or apoptosis.[3] Due to its

central role in maintaining genomic integrity, Chk2 is a significant target in cancer therapy. NSC
109555 offers a valuable tool for studying Chk2 function and for the development of novel anti-

cancer agents. These protocols detail its use in both biochemical assays to determine its direct

inhibitory activity against Chk2 and in cell-based assays to assess its effects on Chk2 signaling

within a cellular context.

Data Presentation
The inhibitory activity of NSC 109555 against various kinases is summarized below. The half-

maximal inhibitory concentration (IC50) is a measure of the inhibitor's potency.
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Kinase Target IC50 (nM) Assay Conditions

Chk2 200 - 240 Cell-free kinase assay[1][2][3]

Chk1 >10,000 Cell-free kinase assay

Brk 210 Cell-free kinase assay[2]

c-Met 6,000 Cell-free kinase assay[2]

IGFR 7,400 Cell-free kinase assay[2]

LCK 7,100 Cell-free kinase assay[2]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the Chk2 signaling pathway and the general experimental

workflows for biochemical and cell-based kinase assays.
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Biochemical Assay
Cell-based Assay

Prepare Reagents:
- Chk2 Enzyme

- Substrate (e.g., Histone H1)
- ATP

- NSC 109555 dilutions

Incubate Chk2 with NSC 109555

Initiate reaction with ATP and Substrate

Stop reaction and detect signal
(e.g., ADP-Glo)

Data Analysis (IC50 determination)

Seed cells

Treat cells with NSC 109555

Induce DNA damage (optional)

Lyse cells

Measure downstream substrate
phosphorylation (e.g., Western Blot)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. Crystal structure of checkpoint kinase 2 in complex with NSC 109555, a potent and
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To cite this document: BenchChem. [Application Notes and Protocols for NSC 109555 in
Kinase Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10752343#how-to-use-nsc-109555-in-a-kinase-
assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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